Cas no 1894317-57-7 (1H-Pyrazol-4-ol, 1-cyclobutyl-)
1H-Pyrazol-4-ol, 1-cyclobutyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazol-4-ol, 1-cyclobutyl-
- 1-cyclobutyl-1h-pyrazol-4-ol
- AT11992
- 1894317-57-7
- AKOS040814035
- SCHEMBL11181795
- F2147-7526
- 1-cyclobutylpyrazol-4-ol
-
- Inchi: 1S/C7H10N2O/c10-7-4-8-9(5-7)6-2-1-3-6/h4-6,10H,1-3H2
- InChI Key: IKJWZLNLGGIUPX-UHFFFAOYSA-N
- SMILES: N1(C2CCC2)C=C(O)C=N1
Computed Properties
- Exact Mass: 138.079312947g/mol
- Monoisotopic Mass: 138.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 38Ų
1H-Pyrazol-4-ol, 1-cyclobutyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C151646-100mg |
1-cyclobutyl-1h-pyrazol-4-ol |
1894317-57-7 | 100mg |
$ 210.00 | 2022-06-06 | ||
| TRC | C151646-500mg |
1-cyclobutyl-1h-pyrazol-4-ol |
1894317-57-7 | 500mg |
$ 750.00 | 2022-06-06 | ||
| TRC | C151646-1g |
1-cyclobutyl-1h-pyrazol-4-ol |
1894317-57-7 | 1g |
$ 1135.00 | 2022-06-06 | ||
| Life Chemicals | F2147-7526-0.25g |
1-cyclobutyl-1H-pyrazol-4-ol |
1894317-57-7 | 95%+ | 0.25g |
$672.0 | 2023-09-06 | |
| Life Chemicals | F2147-7526-0.5g |
1-cyclobutyl-1H-pyrazol-4-ol |
1894317-57-7 | 95%+ | 0.5g |
$708.0 | 2023-09-06 | |
| Life Chemicals | F2147-7526-1g |
1-cyclobutyl-1H-pyrazol-4-ol |
1894317-57-7 | 95%+ | 1g |
$746.0 | 2023-09-06 | |
| Life Chemicals | F2147-7526-2.5g |
1-cyclobutyl-1H-pyrazol-4-ol |
1894317-57-7 | 95%+ | 2.5g |
$1492.0 | 2023-09-06 | |
| Life Chemicals | F2147-7526-5g |
1-cyclobutyl-1H-pyrazol-4-ol |
1894317-57-7 | 95%+ | 5g |
$2238.0 | 2023-09-06 | |
| Life Chemicals | F2147-7526-10g |
1-cyclobutyl-1H-pyrazol-4-ol |
1894317-57-7 | 95%+ | 10g |
$3133.0 | 2023-09-06 | |
| 1PlusChem | 1P018LDV-250mg |
1-cyclobutyl-1H-pyrazol-4-ol |
1894317-57-7 | 98% | 250mg |
$259.00 | 2024-06-17 |
1H-Pyrazol-4-ol, 1-cyclobutyl- Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 1H-Pyrazol-4-ol, 1-cyclobutyl-
Comprehensive Overview of 1H-Pyrazol-4-ol, 1-cyclobutyl- (CAS No. 1894317-57-7): Properties, Applications, and Industry Insights
The compound 1H-Pyrazol-4-ol, 1-cyclobutyl- (CAS No. 1894317-57-7) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique pyrazole core and cyclobutyl substitution, this compound exhibits remarkable potential in drug discovery and material science. In this detailed exploration, we delve into its molecular characteristics, synthetic pathways, and emerging applications while addressing trending queries like "pyrazole derivatives in drug design" and "cyclobutyl-containing bioactive molecules."
Chemically, 1H-Pyrazol-4-ol, 1-cyclobutyl- features a five-membered pyrazole ring with a hydroxyl group at the 4-position and a cyclobutyl moiety attached to the nitrogen atom. This structural configuration contributes to its polarity and hydrogen-bonding capacity, making it a versatile intermediate. Researchers frequently search for "CAS 1894317-57-7 solubility" or "1-cyclobutyl-pyrazol-4-ol synthesis," reflecting its practical relevance. The compound's stability under physiological conditions aligns with its exploration in kinase inhibitors and GPCR-targeted therapies.
Recent advancements highlight the role of 1H-Pyrazol-4-ol derivatives in addressing modern challenges such as antimicrobial resistance and targeted cancer therapies. A surge in searches like "pyrazole-based COX-2 inhibitors" underscores its therapeutic appeal. The cyclobutyl group enhances metabolic stability—a hot topic in medicinal chemistry forums—while the hydroxyl group allows for further functionalization, answering frequent queries about "modifying pyrazole scaffolds." Computational studies suggest its potential in fragment-based drug design, a trending approach in AI-assisted molecular discovery.
From an industrial perspective, CAS 1894317-57-7 is synthesized via [1,3]-dipolar cycloaddition or palladium-catalyzed coupling reactions, with optimization techniques being a common search term. Its applications extend to organic electronics, where researchers investigate "pyrazole oligomers for OLEDs." Regulatory databases confirm its non-hazardous status, addressing safety-related searches. As sustainable chemistry gains traction, greener synthesis methods for such N-heterocycles are being explored, matching the rise in queries like "microwave-assisted pyrazole synthesis."
Market analysts note growing patent filings involving 1-cyclobutyl-1H-pyrazol-4-ol, particularly in kinase inhibitor portfolios. This aligns with industry demand for small-molecule modulators, reflected in search trends for "fragment libraries for drug discovery." The compound's chiral potential (when substituted) also answers niche queries about "stereoselective pyrazole synthesis." With analytical techniques like HPLC and LC-MS becoming more accessible, purity verification methods for 1894317-57-7 are frequently discussed in technical forums.
Future prospects for 1H-Pyrazol-4-ol, 1-cyclobutyl- include its integration into combinatorial chemistry platforms and biocatalysis workflows—topics gaining traction in scientific literature. Its compatibility with click chemistry (addressed in searches like "pyrazole-azide coupling") expands its utility in probe development. As the pharmaceutical industry prioritizes three-dimensional molecular frameworks (a rising search term), the cyclobutyl ring's strain energy offers unique conformational advantages, making this compound a compelling case study in modern molecular design.
1894317-57-7 (1H-Pyrazol-4-ol, 1-cyclobutyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)